Cas no 2763947-93-7 (2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2763947-93-7
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 6327363
• PubChem ID: 165981939
• Update Time: 2025-05-21

2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763947-93-7
• 2-acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37344182
• 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C14H15NO3/c1-10(16)15-9-13(11-5-3-2-4-6-11)7-14(15,8-13)12(17)18/h2-6H,7-9H2,1H3,(H,17,18)
• InChI Key： NYSIHIJBTIPPFE-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC=CC=3)(CN1C(C)=O)C2)=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Exploring the Unique Properties and Applications of 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2763947-93-7)

In the dynamic field of organic chemistry, 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2763947-93-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic derivative, characterized by its azabicyclo[2.1.1]hexane core and functionalized with acetyl and phenyl groups, offers intriguing possibilities in medicinal chemistry, material science, and synthetic methodologies. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds in drug discovery and advanced materials.

The molecular architecture of 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid combines rigidity from its bicyclic framework with the versatility of its functional groups. The presence of the carboxylic acid moiety enhances its potential as a building block for further derivatization, while the acetyl group and phenyl ring contribute to its electronic and steric properties. These features make it a valuable candidate for studying structure-activity relationships (SAR) in pharmaceutical research, particularly in the design of enzyme inhibitors or receptor modulators. Recent publications highlight its role in the development of bioactive molecules targeting neurological and inflammatory pathways.

Synthetic approaches to 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid often involve [2+2] cycloaddition strategies or ring-closing metathesis, reflecting the compound's relevance in modern synthetic organic chemistry. Its preparation typically requires careful control of reaction conditions to maintain the stereochemical integrity of the bicyclic system. The compound's stability under various pH conditions and its solubility profile in organic solvents have been subjects of recent investigations, addressing common queries from synthetic chemists about its handling and purification.

From an applications perspective, 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has shown promise in multiple domains. In pharmaceutical research, its constrained bicyclic structure serves as a valuable scaffold for developing conformationally restricted analogs of lead compounds. The compound's potential in material science stems from its ability to influence molecular packing and intermolecular interactions, making it interesting for crystal engineering applications. These diverse applications align with current industry trends toward multifunctional molecular building blocks.

The market for specialized heterocyclic compounds like 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has grown significantly, driven by increasing R&D investments in pharmaceutical and material science sectors. Suppliers and manufacturers have noted rising demand for this compound, particularly from research institutions and companies focused on innovative drug discovery platforms. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound, addressing quality concerns frequently raised by purchasers.

Recent advancements in computational chemistry have facilitated deeper understanding of 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, conformational preferences, and potential interaction sites - information particularly valuable for researchers designing derivatives for specific applications. These computational studies complement experimental data, offering a more comprehensive view of this interesting molecule.

Storage and handling recommendations for 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid typically suggest protection from moisture and storage at controlled temperatures, reflecting standard practices for carboxylic acid-containing compounds. Its stability under various conditions has been a subject of recent stability-indicating studies, addressing practical questions from laboratory personnel about its shelf life and storage requirements. These practical considerations are particularly important for researchers planning long-term projects involving this compound.

Looking forward, the scientific community anticipates expanded applications for 2-Acetyl-4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid as researchers continue to explore its potential. Current investigations focus on its incorporation into more complex molecular architectures and its utility in asymmetric synthesis. The compound's unique structural features position it well for addressing contemporary challenges in medicinal chemistry and materials science, making it a molecule worth watching in coming years.